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Compound of Interest

Compound Name: Sodium formate-13C,d1

Cat. No.: B15557803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the isotopic purity and

enrichment of Sodium Formate-13C,d1. This doubly labeled compound is a valuable tool in

various scientific disciplines, particularly in metabolic research and drug development, where it

serves as a tracer to elucidate biochemical pathways.[1] This guide details the analytical

methodologies used to quantify its isotopic enrichment, presents typical purity data, and

illustrates its metabolic significance.

Isotopic Purity and Enrichment Data
The isotopic purity of Sodium Formate-13C,d1 is a critical parameter that defines its suitability

for use in sensitive analytical applications. Commercially available Sodium Formate-13C,d1
typically exhibits high levels of isotopic enrichment. The quantitative data for representative

batches are summarized below. It is important to note that exact values may vary by supplier

and batch, and it is always recommended to consult the Certificate of Analysis (COA) for

specific lot information.

Parameter Specification Source

13C Isotopic Purity ≥ 99 atom % [2][3]

Deuterium (d1) Isotopic Purity ≥ 98 atom % [2][3]

Chemical Purity ≥ 98% [2][4]
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Experimental Protocols for Determining Isotopic
Purity and Enrichment
The determination of isotopic purity and enrichment of Sodium Formate-13C,d1 relies on

robust analytical techniques, primarily Mass Spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) Spectroscopy.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is a powerful technique for accurately determining

the isotopic enrichment of labeled compounds.[5] The general workflow involves the ionization

of the sodium formate sample and the subsequent separation of ions based on their mass-to-

charge ratio. The high resolution allows for the differentiation of the isotopologues.

Experimental Protocol:

Sample Preparation: A dilute solution of Sodium Formate-13C,d1 is prepared in a suitable

solvent, such as deionized water or a mixture of water and a volatile organic solvent

compatible with the ionization source.

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap instrument, equipped with an electrospray ionization (ESI) source is typically used.

Analysis: The sample solution is infused into the mass spectrometer. The instrument is

operated in negative ion mode to detect the formate anion ([D13COO]-).

Data Acquisition: A full scan mass spectrum is acquired over a narrow mass range centered

around the expected mass-to-charge ratio of the formate isotopologues.

Data Analysis:

The relative intensities of the peaks corresponding to the unlabeled formate ([H12COO]-),

singly labeled formate ([D12COO]- and [H13COO]-), and doubly labeled formate

([D13COO]-) are measured.

Corrections are made for the natural abundance of 13C and 2H to accurately calculate the

isotopic enrichment of the labeled species.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of atomic

nuclei and is an excellent method for confirming the position of isotopic labels and quantifying

their enrichment. Both 13C NMR and 2H (Deuterium) NMR can be employed.

13C NMR Spectroscopy Protocol:

Sample Preparation: A solution of Sodium Formate-13C,d1 is prepared in a deuterated

solvent, typically deuterium oxide (D2O).

Instrumentation: A high-field NMR spectrometer is used.

Analysis: A proton-decoupled 13C NMR spectrum is acquired.

Data Analysis: The presence of a single, strong resonance in the 13C spectrum confirms the

high enrichment of the 13C isotope. The chemical shift of this peak can also confirm the

chemical identity of the formate.[6] The isotopic purity is determined by comparing the

integral of the 13C-formate signal to that of any residual 12C-formate signals, though the

latter are often below the limit of detection in highly enriched samples.

2H (Deuterium) NMR Spectroscopy Protocol:

Sample Preparation: The sample is dissolved in a protonated solvent (e.g., H2O) to avoid a

large solvent deuterium signal.

Instrumentation: An NMR spectrometer equipped for deuterium detection is used.

Analysis: A 2H NMR spectrum is acquired.

Data Analysis: A single resonance corresponding to the deuterium atom in the formate

molecule will be observed. The isotopic enrichment can be quantified by comparing the

integral of this signal to an internal standard of known concentration.[7]
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Diagrams created using the DOT language provide a clear visual representation of complex

processes.
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Caption: Workflow for Isotopic Purity Determination.
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Sodium formate plays a crucial role in one-carbon metabolism. Once it enters a biological

system, the labeled carbon and deuterium atoms can be traced through various metabolic

pathways.
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Caption: Metabolic Fate of Labeled Formate.
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Applications in Drug Development and Research
The use of isotopically labeled compounds like Sodium Formate-13C,d1 is integral to modern

drug development and metabolic research.[1]

Metabolic Flux Analysis (MFA): By tracing the path of the 13C and deuterium labels through

metabolic networks, researchers can quantify the rates of various biochemical reactions.[8]

[9] This is particularly valuable for understanding the metabolic reprogramming that occurs in

diseases like cancer and for identifying potential drug targets.[10][11]

Tracer Studies: In drug metabolism studies, labeled compounds are used to identify and

quantify drug metabolites.[12] While sodium formate itself is not typically a drug, its

metabolic pathways are fundamental, and understanding its flux is important in the broader

context of cellular metabolism.

Internal Standards: Due to its distinct mass, Sodium Formate-13C,d1 can be used as an

internal standard in mass spectrometry-based quantification of unlabeled formate, ensuring

high accuracy and precision.[1]

In conclusion, Sodium Formate-13C,d1 is a high-purity, isotopically enriched compound with

significant applications in scientific research. The rigorous analytical methods employed to

certify its isotopic purity ensure its reliability for demanding applications such as metabolic flux

analysis and tracer studies, providing invaluable insights into the complexities of cellular

metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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